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Compound of Interest

Compound Name: Fenazaquin-D13

Cat. No.: B15556661 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercially available sources

for the isotopically labeled analytical standard, Fenazaquin-D13. It is designed to assist

researchers, scientists, and professionals in drug development and food safety in procuring this

standard and understanding its application in analytical methodologies.

Introduction to Fenazaquin and its Labeled
Standard
Fenazaquin is a quinazoline-based acaricide and insecticide utilized in agriculture to control

mite populations.[1][2] Its mode of action involves the inhibition of the mitochondrial electron

transport chain at Complex I.[3] Due to its widespread use and potential for residues in food

products and the environment, regulatory bodies have established maximum residue limits

(MRLs), necessitating sensitive and accurate analytical methods for its detection and

quantification.[1]

Isotopically labeled internal standards, such as Fenazaquin-D13, are crucial for achieving high

accuracy and precision in quantitative analysis, particularly in complex matrices. The use of a

deuterated analog helps to correct for variations in sample preparation and instrumental

response, a critical factor in methods like liquid chromatography-tandem mass spectrometry

(LC-MS/MS).
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Commercial Availability of Fenazaquin-D13
The primary identified commercial source for the Fenazaquin-D13 analytical standard is LGC

Standards, with the product manufactured by their subsidiary, Toronto Research Chemicals

(TRC).

Procurement Workflow:

The process of acquiring a custom synthesized analytical standard like Fenazaquin-D13
typically follows the workflow outlined below.

Figure 1. Procurement Workflow for Fenazaquin-D13
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Procurement Workflow for Fenazaquin-D13 Standard.

Supplier and Product Details
The following table summarizes the available quantitative and identifying information for the

Fenazaquin-D13 standard. As this is a custom synthesis product, certain specifications such

as purity and isotopic enrichment are typically detailed in the lot-specific Certificate of Analysis

(CoA) provided upon purchase.
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Parameter Data Reference

Supplier LGC Standards [4]

Manufacturer
Toronto Research Chemicals

(TRC)

Product Name Fenazaquin-D13

Product Code TRC-F245744

Molecular Formula C₂₀H₉D₁₃N₂O

Molecular Weight 319.48

Unlabeled CAS Number 120928-09-8

Product Format Neat (Solid)

Availability Custom Synthesis

Note: A specific CAS number for the deuterated (D13) form is not publicly listed. The unlabeled

CAS number is provided for reference.

Experimental Protocol: Quantification of Fenazaquin
using LC-MS/MS with a Deuterated Internal
Standard
The following protocol is a representative methodology for the analysis of Fenazaquin in a

complex matrix (e.g., agricultural products) using Fenazaquin-D13 as an internal standard.

This protocol is based on established methods for pesticide residue analysis, such as the

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation technique

followed by LC-MS/MS detection.

Materials and Reagents
Fenazaquin analytical standard

Fenazaquin-D13 internal standard

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.lgcstandards.com/GL/en/Fenazaquin-D13/p/TRC-F245744
https://www.benchchem.com/product/b15556661?utm_src=pdf-body
https://www.benchchem.com/product/b15556661?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acetonitrile (LC-MS grade)

Water (LC-MS grade)

Formic Acid

Anhydrous Magnesium Sulfate (MgSO₄)

Sodium Chloride (NaCl)

QuEChERS extraction salts and cleanup tubes (e.g., containing PSA, C18)

Standard Preparation
Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve Fenazaquin and

Fenazaquin-D13 in acetonitrile to create individual primary stock solutions.

Working Standard Solutions: Prepare a series of calibration standards by serially diluting the

Fenazaquin primary stock with acetonitrile.

Internal Standard (IS) Working Solution: Dilute the Fenazaquin-D13 primary stock to a fixed

concentration (e.g., 1 µg/mL) in acetonitrile. This solution will be spiked into all samples,

blanks, and calibration standards.

Sample Preparation (QuEChERS)
Homogenization: Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

Spiking: Add a known volume of the Fenazaquin-D13 internal standard working solution.

Extraction: Add 10 mL of acetonitrile. Add QuEChERS extraction salts (e.g., MgSO₄, NaCl).

Cap and shake vigorously for 1 minute.

Centrifugation: Centrifuge at >4000 rpm for 5 minutes.

Cleanup (Dispersive SPE): Transfer an aliquot of the supernatant (acetonitrile layer) to a d-

SPE cleanup tube containing sorbents like PSA to remove matrix interferences. Vortex for 30

seconds.
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Final Centrifugation: Centrifuge at >4000 rpm for 5 minutes.

Filtration: Filter the final extract through a 0.22 µm syringe filter into an autosampler vial for

LC-MS/MS analysis.

LC-MS/MS Analysis
Liquid Chromatography (LC):

Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)

Mobile Phase A: Water with 0.1% Formic Acid

Mobile Phase B: Acetonitrile with 0.1% Formic Acid

Gradient: A typical gradient would start at a high percentage of Mobile Phase A, ramping

up to a high percentage of Mobile Phase B to elute the analyte.

Injection Volume: 2-5 µL

Tandem Mass Spectrometry (MS/MS):

Ionization Source: Electrospray Ionization (ESI), positive mode

Acquisition Mode: Multiple Reaction Monitoring (MRM)

MRM Transitions: Specific precursor-to-product ion transitions for both Fenazaquin and

Fenazaquin-D13 must be optimized. At least two transitions are typically monitored for

each analyte for confirmation.

Fenazaquin (Example):m/z 307.2 → [Product Ion 1], m/z 307.2 → [Product Ion 2]

Fenazaquin-D13 (Example):m/z 320.2 → [Product Ion 1], m/z 320.2 → [Product Ion 2]

Data Analysis
Quantification is performed by creating a calibration curve based on the peak area ratio of the

Fenazaquin standard to the Fenazaquin-D13 internal standard versus the concentration of the
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Fenazaquin standard. The concentration of Fenazaquin in the samples is then calculated from

this curve.

Analytical Workflow:

The diagram below illustrates the general workflow for the analysis of Fenazaquin using an

internal standard.
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Figure 2. Analytical Workflow for Fenazaquin Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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